molecular formula C13H13N3O3S B5015167 N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide

N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide

Cat. No. B5015167
M. Wt: 291.33 g/mol
InChI Key: VUYVAILUGCSLLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide, also known as BTA-EG6, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively target and inhibit the activity of certain enzymes. In

Mechanism of Action

N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide works by selectively binding to and inhibiting the activity of certain enzymes, specifically kinases and phosphatases. By inhibiting these enzymes, this compound can disrupt cellular signaling pathways that are involved in cell growth and proliferation. This makes it a promising candidate for the development of new cancer therapies and other targeted treatments.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes that it targets. In cancer cells, this compound has been shown to inhibit the activity of kinases that are involved in cell growth and proliferation, leading to cell cycle arrest and apoptosis. In other cell types, this compound may have different effects depending on the specific enzymes that are present.

Advantages and Limitations for Lab Experiments

One advantage of N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide is its ability to selectively target and inhibit specific enzymes, making it a valuable tool for studying enzyme function and identifying potential drug targets. However, one limitation is that its effects may be limited to certain cell types or specific enzymes, which may limit its usefulness in certain research applications.

Future Directions

There are several future directions for the use of N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide in scientific research. One area of focus is the development of new cancer therapies that target specific kinases and other enzymes. Another area of focus is the identification of new drug targets and the development of new drugs that can selectively inhibit these targets. Additionally, this compound may have potential applications in other areas of research, such as neuroscience and immunology, where enzyme inhibition plays a critical role in cellular signaling pathways.
In conclusion, this compound is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively target and inhibit specific enzymes. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for its use have been discussed in this paper. This compound represents a promising tool for studying enzyme function and developing targeted therapies for a variety of diseases.

Synthesis Methods

The synthesis of N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide involves a series of chemical reactions that can be carried out in a laboratory setting. The starting materials include 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, thiosemicarbazide, and ethyl chloroacetate. The reaction steps involve the formation of a thiazole ring, followed by the addition of an acetohydrazide group to the thiazole ring. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide has been used in a variety of scientific research applications, including cancer research, drug discovery, and enzyme inhibition studies. In cancer research, this compound has been shown to selectively inhibit the activity of certain kinases that are involved in cancer cell growth and proliferation. In drug discovery, this compound has been used as a lead compound for the development of new drugs that target specific enzymes. In enzyme inhibition studies, this compound has been used to investigate the mechanism of action of various enzymes and to identify potential drug targets.

properties

IUPAC Name

N'-[4-(2,3-dihydro-1,4-benzodioxin-3-yl)-1,3-thiazol-2-yl]acetohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N3O3S/c1-8(17)15-16-13-14-9(7-20-13)12-6-18-10-4-2-3-5-11(10)19-12/h2-5,7,12H,6H2,1H3,(H,14,16)(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUYVAILUGCSLLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NNC1=NC(=CS1)C2COC3=CC=CC=C3O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.